4-(2-Chloropyrimidin-4-yl)morpholine

• IUPAC Name: 4-(2-chloropyrimidin-4-yl)morpholine
• InChI: InChI=1S/C8H10ClN3O/c9-8-10-2-1-7(11-8)12-3-5-13-6-4-12/h1-2H,3-6H2
• InChI Key: BBBSLVBHDCHLIG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC=C2)Cl
• Molecular Formula: C8H10ClN3O
• DSSTOX Substance ID: DTXSID50364922
• Molecular Weight: 199.64 g/mol
• CAS No.: 62968-37-0

Description

4-(2-Chloropyrimidin-4-yl)morpholine is an organic compound with the molecular formula C8H10ClN3O. It is a derivative of pyrimidine and morpholine, characterized by the presence of a chlorine atom at the 2-position of the pyrimidine ring and a morpholine ring attached at the 4-position.

Scientific Research Applications

4-(2-Chloropyrimidin-4-yl)morpholine has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those with anti-inflammatory and anticancer properties

Biology: The compound is studied for its potential to inhibit specific enzymes and pathways involved in disease processes.

Materials Science: It is used in the development of new materials with unique properties, such as improved thermal stability and conductivity.

Industry: The compound serves as an intermediate in the synthesis of agrochemicals and dyes

Safety and Hazards

The safety information for “4-(2-Chloropyrimidin-4-yl)morpholine” indicates that it may be harmful if swallowed or inhaled, and may cause eye and skin irritation. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, and using personal protective equipment.

Mechanism of Action

Target of Action

The primary targets of 4-(2-Chloropyrimidin-4-yl)morpholine are inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) . These enzymes play a crucial role in the inflammatory response. iNOS is responsible for the production of nitric oxide (NO), a signaling molecule involved in various physiological and pathological processes. COX-2 is an enzyme that catalyzes the formation of prostaglandins, which are lipid compounds that mediate inflammation.

Mode of Action

This compound interacts with its targets by inhibiting their activity . The compound has a strong affinity for the active sites of iNOS and COX-2 and forms hydrophobic interactions with them . This interaction results in a decrease in the expression of iNOS and COX-2, thereby reducing the production of NO and prostaglandins .

Biochemical Pathways

The inhibition of iNOS and COX-2 by this compound affects the nitric oxide (NO) pathway and the prostaglandin synthesis pathway . The reduction in NO production can lead to a decrease in inflammation and pain perception. The decrease in prostaglandin production can result in reduced fever and inflammation.

Result of Action

The molecular and cellular effects of this compound’s action include a significant reduction in the production of NO at non-cytotoxic concentrations . It also dramatically reduces the mRNA expression of iNOS and COX-2 in LPS-stimulated RAW 264.7 macrophage cells . This leads to a decrease in the amount of iNOS and COX-2 protein expression, hence inhibiting the inflammatory response .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Chloropyrimidin-4-yl)morpholine typically involves the reaction of 2-chloropyrimidine with morpholine. One common method includes the use of a base such as potassium carbonate (K2CO3) in a solvent like dimethylformamide (DMF) at elevated temperatures. The reaction proceeds through nucleophilic substitution, where the morpholine ring displaces the chlorine atom on the pyrimidine ring .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control is common to optimize the reaction conditions .

Chemical Reactions Analysis

Types of Reactions

4-(2-Chloropyrimidin-4-yl)morpholine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles, such as amines or thiols.

Oxidation and Reduction: The compound can participate in redox reactions, although specific conditions and reagents depend on the desired outcome.

Coupling Reactions: It can be involved in Suzuki-Miyaura and other coupling reactions to form more complex structures

Common Reagents and Conditions

Nucleophilic Substitution: Potassium carbonate (K2CO3), dimethylformamide (DMF), elevated temperatures.

Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Coupling Reactions: Palladium catalysts, boronic acids, and bases like sodium hydroxide (NaOH)

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield a variety of substituted pyrimidine derivatives .

Comparison with Similar Compounds

Similar Compounds

• 4-(4-Chloropyrimidin-2-yl)morpholine
• 2-Amino-4-chloropyrimidine
• 4-(2-Chloroethyl)morpholine hydrochloride

Uniqueness

4-(2-Chloropyrimidin-4-yl)morpholine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and selectivity in chemical reactions, as well as varied biological activity .

Synthesis routes and methods

Procedure details

To a cooled (0° C.) suspension of 2,4-dichloropyrimidine (20)(1.0 g, 6.7 mmol) in ethanol (20 ml), which was stirred under an inert atmosphere, was added triethylamine (1.4 ml, 10.1 mmol) and then morpholine (0.59 ml, 6.7 mmol). The mixture was maintained at this temperature for 3 hours whereupon it was concentrated in vacuo, diluted with NaOH (20 ml, 1M) and extracted with EtOAc (3×20 ml). The organic extracts were combined, dried (Na2SO4), filtered and concentrated in vacuo to give a colorless solid. The crude residue was re-crystallised using EtOAc/Hexanes to give the title compound (1.21 g, 90%) as a colourless solid which required no further purification. m/z (LC-MS, ESP): 200 [M+H]+, R/T=3.26 mins